Cas no 1911611-86-3 (tert-butyl 2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]acetate)

• Product Name: tert-butyl 2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]acetate
• CAS No: 1911611-86-3
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• CID: 6518148
• PubChem ID: 104024445
• Update Time: 2025-11-04

tert-butyl 2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]acetate
• 1911611-86-3
• EN300-37343484

• Inchi： 1S/C15H21N3O2/c1-15(2,3)20-14(19)10-18-12-7-5-4-6-11(12)17-13(18)8-9-16/h4-7H,8-10,16H2,1-3H3
• InChI Key： WSQCTMYCXWGDQD-UHFFFAOYSA-N
• SMILES： O(C(CN1C2C=CC=CC=2N=C1CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.16337692g/mol
• Monoisotopic Mass: 275.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]acetate

tert-butyl 2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]acetate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl 2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]acetate, identified by the CAS number 1911611-86-3, has emerged as a significant molecule of interest. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, materials science, and analytical chemistry. The structure of this compound is characterized by a benzodiazole ring system substituted with an aminoethyl group and a tert-butyl acetate moiety, making it a versatile building block for further chemical modifications.

The synthesis of tert-butyl 2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]acetate typically involves multi-step reactions that highlight the importance of protecting groups in organic synthesis. The benzodiazole core is often synthesized via condensation reactions between o-phenylenediamine derivatives and carboxylic acids or their derivatives. The introduction of the aminoethyl group at the 2-position of the benzodiazole ring is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents used. The tert-butyl acetate group serves as a protecting group for the hydroxyl functionality during these reactions, ensuring regioselectivity and stability during subsequent transformations.

Recent studies have focused on the potential applications of tert-butyl 2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]acetate in drug discovery and development. The presence of an aminoethyl group provides a site for further functionalization, enabling the attachment of various bioactive moieties such as pharmacophores or targeting ligands. This makes the compound an attractive candidate for designing small-molecule inhibitors or agonists targeting specific biological pathways. For instance, researchers have explored its potential as a scaffold for kinase inhibitors due to its ability to form hydrogen bonds with key residues in enzyme active sites.

In addition to its role in medicinal chemistry, tert-butyl 2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]acetate has also been investigated for its photophysical properties. The benzodiazole moiety is known to exhibit strong fluorescence under UV light, which makes it a promising candidate for applications in sensors and imaging agents. Recent advancements in fluorescent labeling techniques have leveraged this property to develop probes for detecting specific analytes in complex biological matrices.

The structural versatility of this compound also extends to its use in materials science. By incorporating it into polymer networks or nanoparticles, researchers have demonstrated its potential as a building block for advanced materials with tailored mechanical and electronic properties. For example, its ability to form self-assembled monolayers has been exploited in the development of surface-modified materials with enhanced biocompatibility or catalytic activity.

In conclusion, tert-butyl 2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]acetate (CAS No. 19116000000000007) stands out as a multifaceted molecule with diverse applications across various fields of chemistry and materials science. Its unique combination of structural features and functional groups positions it as a valuable tool for advancing both fundamental research and applied technologies.